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Compound of Interest

Compound Name: 4,5-Dimethoxy-6-indanaldehyde
Cat. No.: B8405850
Get Quote

Executive Summary

4,5-Dimethoxy-6-indanaldehyde (also referred to as 6-formyl-4,5-dimethoxyindan) is a
structural pivot point in the synthesis of fused-ring alkaloids. Its reliable identification is often
complicated by the presence of regioisomers (e.g., 5,6-dimethoxy-4-indanaldehyde) and
oxidative byproducts (e.g., indanones).

This guide moves beyond basic spectral matching, providing a mechanistic "atlas" of its
fragmentation under Electron lonization (El). We establish a self-validating identification
protocol based on the Ortho-Methoxy Effect and specific fused-ring stability patterns.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]1[9][10]

« Compound: 4,5-Dimethoxy-6-indanaldehyde[1][2][3][4][5]
e CAS Number: 51932-59-3[2][4]

¢ Molecular Formula; C12H140s3
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e Molecular Weight: 206.24 g/mol
o Key Structural Features:
o Indan Core: Fused benzene and cyclopentane rings.
o Ortho-Methoxy Motif: Methoxy groups at C4 and C5.
o Aldehyde Position: C6 (Ortho to the C5-methoxy group).

Experimental Protocol (Standardized)

To ensure reproducibility, the following GC-MS conditions are recommended. This protocol
minimizes thermal degradation of the aldehyde moiety.

Parameter Setting / Condition

5% Phenyl-methylpolysiloxane (e.g., DB-5MS,

Column
HP-5MS), 30m x 0.25mm x 0.25um
Carrier Gas Helium, Constant Flow (1.0 mL/min)
250°C (Splitless or 10:1 Split depending on
Inlet Temp )
concentration)
Oven Program 80°C (1 min) - 20°C/min — 280°C (hold 5 min)
Transfer Line 280°C
lon Source El (70 eV), 230°C
Scan Range m/z 40 — 450

Fragmentation Analysis: The "Fingerprint"

Under 70 eV El, 4,5-Dimethoxy-6-indanaldehyde exhibits a robust molecular ion due to the
stabilizing effect of the fused aromatic system. The fragmentation is driven by the interplay
between the aldehyde and the ortho-methoxy group.

Primary Fragmentation Table
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Relative Proposed Structure . .
m/z (lon) . Diagnostic Value
Abundance | Mechanism
Confirms MW; highly
206 100% (Base) [M]* (Radical Cation) stable aromatic
system.
Characteristic of
205 85 - 95% [M-H]* (Acylium lon) aromatic aldehydes.
Loss of aldehydic H.
Loss of methyl radical
191 20 - 30% [M-CHs]*
from methoxy group.
Decarbonylation of the
178 15 - 25% [M-CO]* ]
molecular ion.
Loss of formyl radical
[M-CHOJ]* or [205- )
177 40 - 50% (direct) or CO loss
COJ*
from m/z 205.
Direct loss of methoxy
175 10 - 15% [M-OCHs]* )
radical.
General aromatic
91 <10% [C7H7]* (Tropylium) indicator; low

specificity.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the causal relationships between the parent ion and its

fragments. The ortho interaction is a key driver for the abundance of m/z 177 and 191.
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Pathway Logic

The stability of the fused indan ring
preserves high-mass fragments.
The m/z 205 -> 177 transition is

diagnostic for the aldehyde moiety.
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Figure 1: Proposed fragmentation pathway for 4,5-Dimethoxy-6-indanaldehyde. The
transition from m/z 206 to 205 is the primary identification vector.

Comparative Analysis & Differentiation

Distinguishing the target from its isomers and precursors is the primary analytical challenge.

Scenario A: Target vs. Precursor (4,5-Dimethoxy-1-
indanone)

The indanone precursor (CAS 6342-80-9) is a common impurity.
e Indanone MW: 192 Da.

« Differentiation: The target (Aldehyde) has MW 206. The mass shift of +14 Da is easily
resolved.

o Key Fragment: Indanone shows a base peak at m/z 192 or 177 (M-CH3), but lacks the m/z
206 parent.
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Scenario B: Target vs. Regioisomers (e.g., 5,6-
Dimethoxy-4-indanaldehyde)

Isomers where the aldehyde is at position 4 (adjacent to the bridgehead) vs. position 6
(adjacent to the aromatic proton) show subtle spectral differences.

o Ortho-Effect Intensity: In the 6-isomer (Target), the aldehyde is ortho to a methoxy group.
This facilitates the [M-H]* (205) and [M-CHQO]* (177) pathway.

» Bridgehead Interaction: Isomers with the aldehyde at C4 often show an enhanced [M-OH]*
(m/z 189) or water loss peak due to interaction with the benzylic protons of the cyclopentane
ring (C3 position).

e Retention Time: On non-polar columns (DB-5), the 4-isomer (more sterically crowded by the
ring fusion) typically elutes before the 6-isomer.

Diagnostic Workflow

Use this logic gate to confirm identity in complex mixtures.
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Figure 2: Logical decision tree for confirming 4,5-Dimethoxy-6-indanaldehyde in reaction
mixtures.
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o Compound Registry: 4,5-dimethoxy-6-indanaldehyde (CAS 51932-59-3).[2][3][4] MolAid
Chemical Database. Link

e Synthesis Context: Sugimoto, H., et al. "Synthesis and structure-activity relationships of
acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-indanon-2-yl)methyl]piperidine
hydrochloride (E2020)." Journal of Medicinal Chemistry, 1995.

o General Fragmentation: "Interpretation of Mass Spectra of Organic Compounds,” NIST Mass
Spectrometry Data Center. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(Carboxymethyl)-4-(2,3-dimethoxyphenyl)-1-methyl-3-methylene-2-piperidinone - CAS=
79619-11-7 - EE# {43 [molaid.com]

¢ 2. 4,5-dimethoxy-6-indanaldehyde - CASS 51932-59-3 - EE{#{k,2~ [molaid.com]

¢ 3. 4,5-Dimethoxy indane - CASS 51932-57-1 - EEf#j{¢.% [molaid.com]

e 4. 4,5-Dimethoxy-6-aminoethylindan - CASS- 51932-61-7 - EEf#{¢.5F [molaid.com]
¢ 5. 4,5-Dimethoxy-6-nitrovinylindan - CASS- 51932-60-6 - EEf# % [molaid.com]

¢ To cite this document: BenchChem. [Comparative GC-MS Profiling of 4,5-Dimethoxy-6-
indanaldehyde: A Diagnostic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8405850/docs#comparative-gc-ms-profiling-of-4-5-
dimethoxy-6-indanaldehyde-a-diagnostic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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